Cas no 946309-17-7 (5-{3-(morpholin-4-yl)propylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-{3-(morpholin-4-yl)propylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile
• CAS No: 946309-17-7
• MF: C₂₂H₂₄N₄O₄
• MW: 408.450365066528
• CID: 5430724
• PubChem ID: 42587477
• Update Time: 2025-07-24

5-{3-(morpholin-4-yl)propylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F3309-0569
• 5-(3-morpholin-4-ylpropylamino)-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-{[3-(morpholin-4-yl)propyl]amino}-2-[5-(phenoxymethyl)furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-((3-morpholinopropyl)amino)-2-(5-(phenoxymethyl)furan-2-yl)oxazole-4-carbonitrile
• AKOS024482101
• VU0609912-1
• 946309-17-7
• 5-[[3-(4-Morpholinyl)propyl]amino]-2-[5-(phenoxymethyl)-2-furanyl]-4-oxazolecarbonitrile
• 5-{3-(morpholin-4-yl)propylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H24N4O4/c23-15-19-21(24-9-4-10-26-11-13-27-14-12-26)30-22(25-19)20-8-7-18(29-20)16-28-17-5-2-1-3-6-17/h1-3,5-8,24H,4,9-14,16H2
• InChI Key： AZFPDMOZBOFJBR-UHFFFAOYSA-N
• SMILES： O1C(NCCCN2CCOCC2)=C(C#N)N=C1C1=CC=C(COC2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 408.17975526g/mol
• Monoisotopic Mass: 408.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 643.8±65.0 °C(Predicted)
• pka: 7.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 5-{3-(morpholin-4-yl)propylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 5-{3-(morpholin-4-yl)propylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile (CAS No. 946309-17-7)

The compound 5-{3-(morpholin-4-yl)propylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile (CAS No. 946309-17-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a morpholine moiety and a furan-oxazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for heterocyclic compounds like 5-{3-(morpholin-4-yl)propylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile has surged due to their versatility in medicinal chemistry. The morpholin-4-yl group is known for enhancing solubility and bioavailability, while the oxazole-carbonitrile fragment contributes to its binding affinity with biological targets. This dual functionality positions the compound as a subject of interest for addressing challenges in drug resistance and selective toxicity, key concerns in modern therapeutics.

From a synthetic perspective, the preparation of CAS No. 946309-17-7 involves multi-step organic transformations, often leveraging Pd-catalyzed cross-coupling or microwave-assisted synthesis to optimize yield and purity. These methods resonate with the growing emphasis on green chemistry and sustainable practices in industrial labs. Analytical characterization typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring compliance with rigorous quality standards demanded by regulatory agencies.

The compound’s potential extends beyond pharmaceuticals. In agrochemicals, its structural motifs could inspire novel crop protection agents, addressing global food security challenges. Additionally, computational studies using AI-driven molecular docking have explored its interactions with enzymes like PI3K or EGFR, reflecting the intersection of cheminformatics and experimental research. Such interdisciplinary approaches dominate contemporary scientific discourse, making 946309-17-7 a relevant case study.

Market analysts note increasing patent filings related to furan-oxazole derivatives, underscoring their commercial viability. However, challenges such as scale-up synthesis and metabolic stability require further investigation. Collaborative efforts between academia and industry are crucial to unlocking the full potential of this compound, particularly in niche areas like neurodegenerative disease research or antibiotic adjuvants.

In summary, 5-{3-(morpholin-4-yl)propylamino}-2-5-(phenoxymethyl)furan-2-yl-1,3-oxazole-4-carbonitrile exemplifies innovation in molecular design. Its multifaceted applications and alignment with cutting-edge scientific trends ensure its continued relevance in both research and industrial pipelines. Future studies may focus on structure-activity relationships (SAR) or formulation optimization, further solidifying its role in advancing human health and technology.